O,O-diethyl S-(2-dimethylaminoethyl) phosphorothioate

• CAS RN: 3147-20-4
• Molecular Formula: C8H20NO3PS
• Molecular Weight: 241.29 g/mol
• IUPAC Name: 2-diethoxyphosphorylsulfanyl-N,N-dimethylethanamine
• InChI: InChI=1S/C8H20NO3PS/c1-5-11-13(10,12-6-2)14-8-7-9(3)4/h5-8H2,1-4H3
• InChI Key: GRPHSFSJUDRMKP-UHFFFAOYSA-N
• SMILES: CCOP(=O)(OCC)SCCN(C)C
• Related CAS: 34067-35-1 (oxalate [2:1]); 470-94-0 (oxalate[1:1])
• synonyms: 217AO; O,O-diethyl S-(2-dimethylaminoethyl) phosphorothioate; O,O-diethyl S-(2-dimethylaminoethyl) phosphorothioate, oxalate (1:1); O,O-diethyl S-(2-dimethylaminoethyl) phosphorothioate, oxalate (2:1)

Description

“O,O-diethyl S-(2-dimethylaminoethyl) phosphorothioate” is a chemical compound with the molecular formula C8H20NO3PS. It is also known by other names such as “S-[2-(Diethylamino)ethyl] O,O-diethyl phosphorothioate” and “Amiton” or “Tetram” when it was marketed as an insecticide.

Molecular Structure Analysis

The molecular and single crystal structure of “O,O-diethyl S-(2-dimethylaminoethyl) phosphorothioate” has been determined by single crystal X-ray diffraction studies.

Physical And Chemical Properties Analysis

“O,O-diethyl S-(2-dimethylaminoethyl) phosphorothioate” is an amber, oily liquid. It has a molecular weight of 253.342. The compound is combustible with a flash point at or above 100°F and below 140°F.

Safety and Hazards

“O,O-diethyl S-(2-dimethylaminoethyl) phosphorothioate” is a “V-series” nerve agent chemically similar to the better-known VX nerve agent. It is considered too dangerous for use in agriculture. Exposure can cause irritation to eyes and skin, miosis, rhinorrhea, headache, chest tightness, wheezing, laryngeal spasm, salivation, cyanosis, anorexia, nausea, vomiting, abdominal cramps, diarrhea, localized sweating, muscle fasciculation, lassitude, paralysis, dizziness, confusion, ataxia, convulsions, coma, low blood pressure, and cardiac irregularities.